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Compound of Interest

Compound Name: Lanuginosine

Cat. No.: B1674493

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of lanuginosine, a naturally occurring

aporphine alkaloid.

While lanuginosine is not classified as a hazardous substance, adherence to proper
laboratory safety protocols is crucial to maintain a safe working environment and ensure
regulatory compliance.[1] This guide outlines the necessary steps for the appropriate disposal
of lanuginosine, based on currently available safety data.

Chemical and Safety Data Overview

The following table summarizes the key chemical and safety information for lanuginosine.
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Property Value Reference
Chemical Name Lanuginosine, Oxoxylopine [2][3]

CAS Number 23740-25-2 [1]
Molecular Formula C18H11NO4 [11[31[41[5]
Molecular Weight 305.28 g/mol [1114]
Appearance Solid powder [4]

Hazard Classification Not a hazardous substance or o

mixture

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

Under fire conditions, may
Hazardous Decomposition decompose and emit toxic [1]

fumes.

Lanuginosine Disposal Workflow

The following diagram illustrates the recommended step-by-step procedure for the safe
disposal of lanuginosine waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of lanuginosine waste.
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Experimental Protocols for Disposal

Specific chemical neutralization protocols for lanuginosine are not readily available, as it is not

classified as a hazardous substance. The primary disposal method involves absorption and

decontamination followed by disposal via a licensed waste management service.

Materials:

Inert absorbent material (e.g., diatomite, universal binders)

Alcohol (e.g., ethanol, isopropanol) for decontamination

Sealable waste containers

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Personal Protective Equipment: Before handling lanuginosine waste, ensure you are
wearing appropriate PPE, including safety goggles with side shields, protective gloves, and
impervious clothing.[1]

Containment of Liquid Waste: For solutions containing lanuginosine, absorb the liquid using
a finely-powdered, liquid-binding material such as diatomite or universal binders.[1]

Decontamination: Thoroughly decontaminate all surfaces and non-disposable equipment that
came into contact with lanuginosine by scrubbing with alcohol.[1]

Collection of Solid Waste: Carefully sweep up any solid lanuginosine powder, avoiding dust
formation.[1] Collect the solid waste and the used absorbent material into a suitable,
sealable container.

Labeling: Clearly label the waste container with the contents ("Lanuginosine Waste") and
any other information required by your institution's waste management policies.

Final Disposal: The final disposal of the sealed container must be conducted in accordance
with all prevailing country, federal, state, and local regulations.[1] Contact your institution's
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environmental health and safety (EHS) department for specific guidance on approved waste
disposal procedures. Do not allow the product to enter drains or water courses.[1]

Handling and Storage Precautions:
» Avoid inhalation, and contact with eyes and skin.[1]
e Use only in areas with appropriate exhaust ventilation.[1]

» Store lanuginosine in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[1]

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of lanuginosine, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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